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Compound of Interest

Compound Name: MM-589 TFA

Cat. No.: B15606097

For researchers and laboratory professionals, the proper disposal of chemical reagents like
MM-589 TFA is a critical component of laboratory safety and environmental responsibility.
Adherence to established protocols not only ensures a safe working environment but also
maintains regulatory compliance. This document provides essential guidance on the safe
handling and disposal of MM-589 TFA, a potent inhibitor of the WD repeat domain 5 (WDR5)
and mixed lineage leukemia (MLL) protein-protein interaction.[1][2]

Immediate Safety and Handling Precautions

Before disposal, it is imperative to follow standard safety protocols for handling chemical
compounds. Always consult the Safety Data Sheet (SDS) for complete safety information. For
trifluoroacetic acid (TFA) salts like MM-589 TFA, the following precautions are recommended:

o Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant
gloves (nitrile gloves are a suitable option for low-volume applications), safety goggles, and a
lab coat.[3]

e Ventilation: Handle MM-589 TFA in a well-ventilated area, preferably within a certified
chemical fume hood, to avoid inhalation of any dust or vapors.[3]

» Avoid Contact: Prevent direct contact with skin, eyes, and clothing. In case of accidental
contact, flush the affected area with copious amounts of water and seek medical attention.[3]

Step-by-Step Disposal Protocol
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MM-589 TFA and materials contaminated with it should be treated as hazardous chemical
waste. Under no circumstances should this compound be disposed of down the sanitary sewer.

e Segregation of Waste:

o Collect all waste materials containing MM-589 TFA, including unused product, solutions,
and contaminated consumables (e.g., pipette tips, tubes, gloves), in a dedicated and
clearly labeled hazardous waste container.

o The container must be compatible with the chemical waste; a high-density polyethylene
(HDPE) container is generally appropriate.

o Ensure the waste is segregated from incompatible materials such as strong bases,
oxidizing agents, and metals.[3]

» Waste Container Labeling:

o Properly label the waste container with "Hazardous Waste" and the full chemical name:
"MM-589 Trifluoroacetate."” Avoid using abbreviations.

o Include the date of accumulation and the specific hazards associated with the compound
(e.g., "lrritant,” "Harmful").

o Storage of Waste:

o Store the sealed hazardous waste container in a designated, secure, and well-ventilated
secondary containment area while awaiting pickup.

o Keep the container closed when not in use to prevent the release of any vapors.[3]
e Arranging for Disposal:

o Contact your institution's Environmental Health & Safety (EH&S) department or a licensed
chemical waste disposal contractor to arrange for the collection and proper disposal of the
waste.[3]

o Follow all institutional and local regulations for hazardous waste pickup and disposal.
Disposal must be carried out at an approved waste disposal plant.[4]
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Quantitative Data: In Vitro Activity of MM-589

The following table summarizes the inhibitory activity of MM-589, providing key quantitative
data for researchers.

Target Assay IC50 Value
WDRS5 Binding Biochemical Assay 0.90 nM
MLL H3K4 Methyltransferase

o Enzyme Assay 12.7 nM
Activity
MV4-11 Cell Growth Cell-based Assay 0.25 uM
MOLM-13 Cell Growth Cell-based Assay 0.21 uM

Data sourced from MedchemExpress product information.[1]

WDR5-MLL Signaling Pathway and Inhibition by MM-
589

MM-589 acts by disrupting the critical protein-protein interaction between WDR5 and MLL. This
interaction is essential for the assembly and enzymatic activity of the MLL complex, which
plays a key role in regulating gene expression through histone H3 lysine 4 (H3K4) methylation.
The inhibition of this pathway is a therapeutic strategy for certain types of leukemia.
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Caption: Inhibition of the WDR5-MLL1 interaction by MM-589 TFA, preventing H3K4
methylation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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